Cas no 2034252-93-0 (3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile)

• Product Name: 3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile
• CAS No: 2034252-93-0
• MF: C₁₆H₁₃N₅O₃S
• MW: 355.371121168137
• CID: 5348746
• Update Time: 2025-06-07

3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-((4-cyanophenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(4-cyanophenyl)sulfonylpyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile

• Inchi： 1S/C16H13N5O3S/c17-9-12-1-3-14(4-2-12)25(22,23)21-8-5-13(11-21)24-16-15(10-18)19-6-7-20-16/h1-4,6-7,13H,5,8,11H2
• InChI Key： MHCONYSWHAOHQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CCC(C1)OC1C(C#N)=NC=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 665
• XLogP3: 0.9
• Topological Polar Surface Area: 128

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile

Compound 3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile (CAS 2034252-93-0): A Comprehensive Overview

3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile, identified by the CAS registry number 2034252-93-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, featuring a pyrazine ring substituted with a cyano group and a pyrrolidine moiety. The structure of this compound is notable for its intricate connectivity, which includes a sulfonyl group attached to a cyanobenzene ring and an oxygen atom linking the pyrrolidine ring to the pyrazine core.

The synthesis of 3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile involves multi-step organic reactions, typically starting from readily available starting materials. The key steps include the formation of the sulfonyl chloride intermediate, followed by nucleophilic substitution with the pyrrolidine derivative. The final step involves the introduction of the cyano group onto the pyrazine ring, ensuring high purity and structural integrity. This compound has been synthesized in several research laboratories, with recent advancements focusing on optimizing reaction conditions to enhance yield and minimize by-products.

Recent studies have highlighted the unique properties of this compound, particularly its potential as a building block in medicinal chemistry. The presence of multiple functional groups—such as the sulfonyl group, cyano group, and pyrrolidine ring—makes it an attractive candidate for drug design. For instance, researchers have explored its role as a kinase inhibitor, leveraging its ability to form hydrogen bonds with target proteins. Additionally, its electronic properties make it suitable for applications in optoelectronics, where it can act as a charge transport material in organic light-emitting diodes (OLEDs).

In terms of pharmacological activity, 3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile has shown promise in preclinical studies targeting chronic diseases such as cancer and neurodegenerative disorders. Its ability to modulate specific signaling pathways has been extensively investigated using computational modeling and in vitro assays. Recent findings suggest that this compound exhibits selective inhibition against certain protein kinases, which are overexpressed in various cancer types. Furthermore, its bioavailability and metabolic stability have been evaluated in animal models, providing valuable insights into its potential as an orally administered drug.

The structural versatility of this compound also extends to its application in materials science. Researchers have explored its use as a precursor for advanced polymers and hybrid materials. For example, its ability to form self-assembled monolayers on surfaces has been utilized in creating nanoscale devices with tailored electronic properties. Additionally, its compatibility with common organic synthesis techniques makes it a valuable intermediate in the construction of more complex molecules.

In conclusion, 3-{1-(4-cyanobenzenesulfonyl)pyrrolidin-3-yloxy}pyrazine-2-carbonitrile (CAS 2034252-93-0) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers in academia and industry alike. As ongoing investigations continue to uncover new aspects of its properties and utility, this compound is poised to make meaningful contributions to both scientific research and practical applications.